Cas no 1247221-73-3 (methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate)

• Product Name: methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate
• CAS No: 1247221-73-3
• MF: C₁₀H₁₁BrO₄
• MW: 275.095942735672
• CID: 5901507
• PubChem ID: 62214288
• Update Time: 2025-05-19

methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 5-bromo-α-hydroxy-2-methoxy-, methyl ester
• methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate
• EN300-1895554
• AKOS011495902
• CS-0346762
• 1247221-73-3

• Inchi： 1S/C10H11BrO4/c1-14-8-4-3-6(11)5-7(8)9(12)10(13)15-2/h3-5,9,12H,1-2H3
• InChI Key： HWUPWNMKDNWIOU-UHFFFAOYSA-N
• SMILES： C1(C(O)C(OC)=O)=CC(Br)=CC=C1OC

Computed Properties

• Exact Mass: 273.98407g/mol
• Monoisotopic Mass: 273.98407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 222
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 55.8Ų

Experimental Properties

• Density: 1.522±0.06 g/cm3(Predicted)
• Boiling Point: 375.3±42.0 °C(Predicted)
• pka: 11.96±0.20(Predicted)

Additional information on methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate

Introduction to Methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate (CAS No. 1247221-73-3)

Methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate, identified by its CAS number 1247221-73-3, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in drug discovery and synthetic chemistry. The structural features of this molecule, particularly the presence of a 5-bromo-2-methoxyphenyl substituent, make it a valuable intermediate in the synthesis of more complex organic molecules.

The methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate molecule exhibits a unique combination of functional groups that contribute to its reactivity and utility in various chemical transformations. The hydroxyacetate moiety, for instance, provides a site for further functionalization, while the bromo and methoxy groups on the aromatic ring offer opportunities for cross-coupling reactions and other palladium-catalyzed processes. These attributes have made it a subject of interest in both academic and industrial research settings.

In recent years, there has been a growing interest in the development of novel therapeutic agents derived from phenolic compounds. The 5-bromo-2-methoxyphenyl scaffold is particularly noteworthy due to its presence in several bioactive molecules. Studies have shown that this motif can be incorporated into drug candidates targeting various biological pathways, including those involved in inflammation, cancer, and neurological disorders. The hydroxyacetate group further enhances the molecule's potential as a pharmacophore by allowing for hydrogen bonding interactions with biological targets.

The synthesis of methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate involves multi-step organic transformations that highlight the compound's synthetic utility. One common approach involves the bromination of 2-methoxyphenol followed by esterification with methyl acetoate. This route underscores the importance of this compound as a building block in medicinal chemistry. The presence of both bromo and methoxy groups on the aromatic ring makes it particularly amenable to Suzuki-Miyaura cross-coupling reactions, which are widely used in the construction of biaryl structures found in many pharmaceuticals.

Recent advancements in synthetic methodologies have further expanded the applications of methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate. For instance, transition metal-catalyzed reactions have enabled the introduction of diverse functional groups at specific positions on the aromatic ring. These modifications have led to the discovery of new derivatives with enhanced biological activity. Moreover, computational studies have been instrumental in predicting the structural and electronic properties of this compound, aiding in the rational design of more effective drug candidates.

The pharmacological profile of derivatives derived from 5-bromo-2-methoxyphenyl has been extensively studied. Research indicates that these compounds can exhibit anti-inflammatory, antioxidant, and anticancer properties. The hydroxyacetate group plays a crucial role in these effects by modulating interactions with target enzymes and receptors. For example, studies have demonstrated that certain analogs of this compound can inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation.

In addition to their therapeutic potential, compounds like methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate are also valuable tools in chemical biology research. They serve as substrates or inhibitors for enzymes involved in critical metabolic pathways. By studying these interactions, researchers can gain insights into disease mechanisms and develop novel therapeutic strategies. The versatility of this compound makes it an indispensable tool in both academic laboratories and pharmaceutical companies.

The future prospects for methyl 2-(5-bromo-2-methoxyphenyl)-2-hydroxyacetate are promising, with ongoing research aimed at expanding its applications. Innovations in synthetic chemistry continue to unlock new possibilities for modifying its structure and enhancing its biological activity. As our understanding of molecular interactions deepens, so too does our ability to harness the potential of this compound for addressing complex diseases.